Cas no 396720-29-9 (N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-fluorobenzamide)

• Product Name: N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-fluorobenzamide
• CAS No: 396720-29-9
• MF: C₂₀H₁₈FN₃OS
• MW: 367.439826488495
• CID: 6075946
• PubChem ID: 4682689
• Update Time: 2025-07-18

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-fluorobenzamide
• N-(2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-4-fluorobenzamide
• Benzamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-fluoro-
• N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-fluorobenzamide
• N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-fluorobenzamide
• F0778-0064
• 396720-29-9
• N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-fluorobenzamide
• Oprea1_839224
• SR-01000445080
• SR-01000445080-1
• AKOS024599619

• Inchi： 1S/C20H18FN3OS/c1-12-3-8-18(13(2)9-12)24-19(16-10-26-11-17(16)23-24)22-20(25)14-4-6-15(21)7-5-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key： XZGFYYKUDYUUSP-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2C)N=C2CSCC2=1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 367.11546154g/mol
• Monoisotopic Mass: 367.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.2Ų

Additional information on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-fluorobenzamide

Comprehensive Overview of N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-fluorobenzamide (CAS No. 396720-29-9)

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-fluorobenzamide, with the CAS number 396720-29-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities. The presence of a fluorobenzamide moiety and a 2,4-dimethylphenyl group in its structure enhances its potential for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and bioavailability. Researchers are particularly interested in N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-fluorobenzamide for its potential as a kinase inhibitor or GPCR modulator, which are hot topics in the field of precision medicine. The compound's structural complexity and functional groups make it a promising candidate for further exploration in targeted therapies.

The synthesis of CAS 396720-29-9 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring its suitability for research purposes. Given the growing interest in heterocyclic compounds, this molecule is often discussed in forums and publications focusing on medicinal chemistry and drug design.

Another area of interest is the compound's potential role in agrochemical innovation. With the rise of sustainable farming practices, researchers are exploring thienopyrazole-based molecules for their herbicidal or pesticidal properties. The 4-fluorobenzamide group in N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-fluorobenzamide could contribute to its efficacy in plant protection, aligning with the global push for eco-friendly solutions.

From a commercial perspective, CAS 396720-29-9 is available through specialized chemical suppliers, often in small quantities for research and development. Its pricing and availability are influenced by factors such as synthetic difficulty and market demand. Researchers frequently search for custom synthesis services or bulk suppliers of this compound, reflecting its niche but growing importance in the chemical industry.

In conclusion, N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-fluorobenzamide represents a fascinating example of modern heterocyclic chemistry. Its potential applications in pharmaceuticals, agrochemicals, and material science make it a subject of ongoing research. As the scientific community continues to explore fluorinated heterocycles, this compound is likely to remain a key player in the development of innovative solutions for global challenges.